Cas no 872417-32-8 (1-4-(morpholine-4-carbonyl)piperidin-1-ylisoquinoline)

• Product Name: 1-4-(morpholine-4-carbonyl)piperidin-1-ylisoquinoline
• CAS No: 872417-32-8
• MF: C₁₉H₂₃N₃O₂
• MW: 325.404824495316
• CID: 5331426
• PubChem ID: 11566048
• Update Time: 2025-06-14

1-4-(morpholine-4-carbonyl)piperidin-1-ylisoquinoline Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3109828
• 872417-32-8
• AKOS040865199
• 1-[4-(morpholine-4-carbonyl)piperidin-1-yl]isoquinoline
• F6752-5047
• [1-(1-Isoquinolinyl)-4-piperidinyl]-4-morpholinylmethanone
• 1-4-(morpholine-4-carbonyl)piperidin-1-ylisoquinoline

• Inchi： 1S/C19H23N3O2/c23-19(22-11-13-24-14-12-22)16-6-9-21(10-7-16)18-17-4-2-1-3-15(17)5-8-20-18/h1-5,8,16H,6-7,9-14H2
• InChI Key： ZLSBRAHZLCFONG-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2C3=C(C=CC=C3)C=CN=2)CC1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 325.17902698g/mol
• Monoisotopic Mass: 325.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 572.2±50.0 °C(Predicted)
• pka: 9.44±0.30(Predicted)

Additional information on 1-4-(morpholine-4-carbonyl)piperidin-1-ylisoquinoline

Exploring the Potential of 1-4-(morpholine-4-carbonyl)piperidin-1-ylisoquinoline (CAS No. 872417-32-8) in Modern Drug Discovery

In the rapidly evolving field of pharmaceutical research, the compound 1-4-(morpholine-4-carbonyl)piperidin-1-ylisoquinoline (CAS No. 872417-32-8) has garnered significant attention due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a piperidine core with a morpholine carbonyl group and an isoquinoline moiety, making it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its role as a kinase inhibitor, which aligns with current trends in precision medicine and personalized therapies.

The growing interest in small molecule inhibitors and signal transduction modulators has placed compounds like 1-4-(morpholine-4-carbonyl)piperidin-1-ylisoquinoline at the forefront of drug development. With the rise of AI-driven drug discovery platforms, scientists are increasingly focusing on optimizing such molecules for improved bioavailability and target selectivity. Recent studies suggest potential applications in oncology and inflammatory diseases, areas where patients and healthcare providers actively seek novel treatment options.

From a chemical perspective, the presence of both morpholine and piperidine rings in CAS 872417-32-8 contributes to its enhanced solubility profile compared to traditional hydrophobic inhibitors. This characteristic addresses one of the major challenges in drug development - achieving optimal pharmacokinetic properties. Pharmaceutical chemists are particularly intrigued by how the isoquinoline scaffold might influence binding affinity to various protein targets, a topic frequently searched in academic databases and patent literature.

The synthesis of 1-4-(morpholine-4-carbonyl)piperidin-1-ylisoquinoline involves sophisticated organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and selective carbonylations. These methods have become hot topics in research circles, especially with the increasing demand for sustainable chemistry practices. The compound's molecular weight of 325.38 g/mol and careful balance between lipophilicity and polarity make it an interesting case study for medicinal chemistry optimization strategies.

In the context of current healthcare challenges, the potential of 872417-32-8 to address unmet medical needs has sparked numerous preclinical investigations. Its mechanism of action appears to involve modulation of cellular signaling pathways that are dysregulated in various disease states. This aligns with the growing patient and researcher interest in pathway-specific therapeutics and molecularly targeted drugs, as evidenced by search trends in biomedical literature.

Quality control and analytical characterization of 1-4-(morpholine-4-carbonyl)piperidin-1-ylisoquinoline present their own scientific challenges and opportunities. Advanced techniques such as HPLC-MS and NMR spectroscopy are essential for verifying the compound's purity and structure, topics that generate substantial discussion in pharmaceutical manufacturing forums. The compound's stability under various conditions remains an active area of investigation, particularly for formulation scientists working on drug delivery systems.

From an intellectual property standpoint, derivatives of isoquinoline compounds continue to be valuable assets in pharmaceutical portfolios. The specific substitution pattern seen in CAS 872417-32-8 represents an innovative approach to balancing potency and safety parameters. Legal professionals and researchers alike frequently search for information about patent landscapes surrounding such novel chemical entities.

As the scientific community moves toward more collaborative research models, data sharing about compounds like 1-4-(morpholine-4-carbonyl)piperidin-1-ylisoquinoline has accelerated. Online chemistry databases show increasing queries about its structure-activity relationships and in vitro screening results. This mirrors broader trends in open science and the democratization of chemical knowledge.

The environmental impact assessment of pharmaceutical intermediates has become another critical consideration. While 872417-32-8 itself is not classified as hazardous, its synthesis and disposal require proper management according to green chemistry principles. This aspect resonates with the growing public concern about sustainable pharmaceutical practices, a topic generating numerous searches on environmental health platforms.

Looking forward, the trajectory of 1-4-(morpholine-4-carbonyl)piperidin-1-ylisoquinoline research appears promising. Its structural features offer multiple opportunities for derivatization, keeping it relevant in the era of combinatorial chemistry and high-throughput screening. As artificial intelligence tools become more sophisticated in predicting compound properties, molecules like this will likely see renewed interest from both academic and industrial research teams.